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Compound of Interest

Compound Name: alpha-Hydroxyhippuric acid

Cat. No.: B104984 Get Quote

A deep dive into the 19th-century chemical literature reveals the serendipitous discovery and

pioneering synthesis of alpha-Hydroxyhippuric acid, a molecule at the intersection of amino

acid and carboxylic acid chemistry. This technical guide illuminates the historical context of its

discovery, details the first documented synthetic protocol, and presents the initial

characterization data for researchers, scientists, and drug development professionals.

Initially identified in 1851 by the German chemist Adolph Strecker and his Russian colleague

Nikolai Nikolaevich Sokolov, alpha-Hydroxyhippuric acid, then referred to as "Benzoglycolic

acid," emerged from studies on the reactivity of hippuric acid. Their work, published in the

seminal journal Annalen der Chemie und Pharmacie, laid the groundwork for understanding the

chemical transformations of N-acyl amino acids.

Discovery and Initial Characterization
The discovery of alpha-Hydroxyhippuric acid was a result of Strecker and Sokolov's

investigation into the reaction of hippuric acid with nitric acid and nitrogen dioxide. This reaction

did not yield the expected nitrated product but instead led to the formation of a novel substance

they named "Benzoglykolsäure" (Benzoglycolic acid). Their initial analysis suggested a

structural formula of C₆H₅C(=O)OCH₂COOH, indicating an ester linkage. However, modern

understanding confirms the structure to be N-benzoyl-2-hydroxyglycine, an N-acyl hemiaminal.

This early discrepancy highlights the nascent state of structural organic chemistry in the mid-

19th century.
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The compound was characterized as a crystalline solid with distinct properties from its parent

compound, hippuric acid. The initial qualitative observations laid the foundation for future, more

precise analytical characterization.

First Synthesis: The Strecker-Sokolov Protocol
(1851)
The pioneering synthesis of alpha-Hydroxyhippuric acid, as detailed by Strecker and

Sokolov, involved the direct chemical transformation of hippuric acid. This section provides a

comprehensive overview of the original experimental methodology.

Experimental Workflow
The synthesis can be visualized as a two-step process involving the reaction of hippuric acid

with nitrous acid precursors, followed by the isolation and purification of the resulting alpha-
Hydroxyhippuric acid.
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Figure 1: Experimental workflow for the first synthesis of alpha-Hydroxyhippuric acid.

Experimental Protocol
The following protocol is an interpretation of the 19th-century experimental description provided

by Strecker and Sokolov. Modern safety precautions and laboratory techniques should be

applied when considering any replication.
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Materials:

Hippuric Acid

Nitric Acid

Nitrogen Dioxide (generated in situ or from a cylinder)

Water

Ethanol

Procedure:

Reaction Setup: A solution of hippuric acid in water was prepared in a flask.

Introduction of Reagents: Nitric acid was added to the hippuric acid solution. Gaseous

nitrogen dioxide was then passed through the solution. The reaction was likely carried out at

or below room temperature to control the exothermic nature of the reaction.

Reaction Progression: The reaction mixture was stirred or agitated to ensure proper mixing

of the reagents. The progress of the reaction was monitored by observing the dissolution of

hippuric acid and the formation of a new crystalline product.

Isolation of Product: Upon completion of the reaction, the solution was cooled to induce

crystallization of the "benzoglycolic acid." The crystalline product was then collected by

filtration.

Purification: The crude product was purified by recrystallization from a suitable solvent, likely

a mixture of water and ethanol, to obtain the final, purified alpha-Hydroxyhippuric acid.

Quantitative Data
The initial publication by Strecker and Sokolov provided limited quantitative data by modern

standards. The primary focus was on the qualitative description of the new compound and its

reactions.
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Property
Observed Value (Strecker
& Sokolov, 1851)

Modern Accepted Value

Molecular Formula C₉H₉NO₄ (inferred) C₉H₉NO₄

Molecular Weight Not reported 195.17 g/mol

Melting Point
Not explicitly reported in the

initial paper
~211 °C (decomposes)

Appearance Crystalline solid White to off-white solid

Logical Relationship of Compounds
The synthesis represents a direct chemical modification of an N-acyl amino acid, demonstrating

the reactivity of the alpha-carbon position.
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Figure 2: Chemical relationship between hippuric acid and alpha-Hydroxyhippuric acid.

Conclusion
The discovery and first synthesis of alpha-Hydroxyhippuric acid by Strecker and Sokolov in

1851 represent a significant, albeit initially misinterpreted, step in the field of organic chemistry.

Their work not only introduced a new derivative of hippuric acid but also showcased a novel
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chemical transformation. This historical perspective provides valuable context for contemporary

researchers working with N-acyl amino acids and their derivatives in fields ranging from

medicinal chemistry to materials science. The foundational experimental work, despite its

simplicity by today's standards, underscores the enduring importance of fundamental chemical

investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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